5-(4-fluorophenyl)-6-methyl-3-propylthieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 5-(4-fluorophenyl)-6-methyl-3-propylthieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C16H15FN2OS/c1-3-8-19-9-18-15-14(16(19)20)13(10(2)21-15)11-4-6-12(17)7-5-11/h4-7,9H,3,8H2,1-2H3
• InChI Key: ULDXMFRSWOIZCX-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=NC2=C(C1=O)C(=C(S2)C)C3=CC=C(C=C3)F
• Molecular Formula: C16H15FN2OS
• Molecular Weight: 302.4 g/mol

Description

5-(4-Fluorophenyl)-6-methyl-3-propylthieno[2,3-d]pyrimidin-4(3H)-one is a compound belonging to the class of thieno[2,3-d]pyrimidin-4(3H)-ones. These compounds are of interest due to their varied biological activities and applications in medicinal chemistry.

Synthesis Analysis

The synthesis of 5-(4-fluorophenyl)-6-methyl-3-propylthieno[2,3-d]pyrimidin-4(3H)-one and related compounds typically involves tandem aza-Wittig and annulation reactions. This approach is efficient for synthesizing a range of substituted pyrimidin-4(3H)-ones, including those with fluorine substitutions (Luo et al., 2017).

Molecular Structure Analysis

The molecular structure of these compounds is confirmed using various spectroscopic techniques such as IR, 1H NMR, 13C NMR, LC-MS, and elemental analysis. In some cases, single-crystal X-ray diffraction is used for further verification (Ren et al., 2007).